Cas no 828265-62-9 (2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)-)
828265-62-9 structure
Product Name:2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)-
CAS No:828265-62-9
MF:C12H9N3O2
MW:227.218762159348
CID:681742
PubChem ID:11241635
Update Time:2025-04-19
2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)-
- 7-(1,2,4-triazol-1-ylmethyl)chromen-2-one
- 7-(1H-1,2,4-Triazol-1-ylmethyl)-2H-chromen-2-one
- 828265-62-9
- Coumarin deriv. 28
- DTXSID50459827
- CHEMBL223929
- BDBM9479
-
- Inchi: 1S/C12H9N3O2/c16-12-4-3-10-2-1-9(5-11(10)17-12)6-15-8-13-7-14-15/h1-5,7-8H,6H2
- InChI Key: JILSJHKXBDECKK-UHFFFAOYSA-N
- SMILES: O1C(C=CC2C=CC(=CC1=2)CN1C=NC=N1)=O
Computed Properties
- Exact Mass: 227.069476538g/mol
- Monoisotopic Mass: 227.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57Ų
2H-1-Benzopyran-2-one, 7-(1H-1,2,4-triazol-1-ylmethyl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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